Cas no 22091-38-9 (2-(4-Bromophenyl)-4-(chloromethyl)-1,3-oxazole)

• Product Name: 2-(4-Bromophenyl)-4-(chloromethyl)-1,3-oxazole
• CAS No: 22091-38-9
• MF: C₁₀H₇BrClNO
• MW: 272.525680780411
• MDL: MFCD11200985
• CID: 1407888
• PubChem ID: 15555114
• Update Time: 2025-07-17

2-(4-Bromophenyl)-4-(chloromethyl)-1,3-oxazole Chemical and Physical Properties

Names and Identifiers

• Oxazole, 2-(4-bromophenyl)-4-(chloromethyl)-
• 2-(4-bromophenyl)-4-(chloromethyl)-1,3-oxazole
• AKOS009271375
• 2-(4-Bromo-phenyl)-4-Chloromethyloxazole
• SCHEMBL2225496
• DTXSID501271081
• AB63760
• 2-(4-BROMO-PHENYL)-4-CHLOROMETHYL-OXAZOLE
• EN300-55654
• G46054
• 22091-38-9
• CS-0251662
• KZSDQYSWKWLFJE-UHFFFAOYSA-N
• 2-(4-Bromophenyl)-4-(chloromethyl)oxazole
• XAA09138
• 2-(4-Bromophenyl)-4-(chloromethyl)-1,3-oxazole

• MDL： MFCD11200985
• Inchi： 1S/C10H7BrClNO/c11-8-3-1-7(2-4-8)10-13-9(5-12)6-14-10/h1-4,6H,5H2
• InChI Key： KZSDQYSWKWLFJE-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=NC(CCl)=CO1

Computed Properties

• Exact Mass: 270.94001
• Monoisotopic Mass: 270.93995g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on 2-(4-Bromophenyl)-4-(chloromethyl)-1,3-oxazole

Recent Advances in the Study of 2-(4-Bromophenyl)-4-(chloromethyl)-1,3-oxazole (CAS: 22091-38-9)

2-(4-Bromophenyl)-4-(chloromethyl)-1,3-oxazole (CAS: 22091-38-9) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile building block for drug discovery. Recent studies have explored its synthetic utility, biological activities, and applications in the development of novel therapeutic agents. This research brief aims to summarize the latest findings related to this compound, providing insights into its chemical properties, synthetic methodologies, and pharmacological potential.

The compound's structural features, including the bromophenyl and chloromethyl substituents on the oxazole core, make it a valuable intermediate for the synthesis of more complex molecules. Recent synthetic approaches have focused on optimizing the yield and purity of 2-(4-Bromophenyl)-4-(chloromethyl)-1,3-oxazole, with particular emphasis on green chemistry principles to minimize environmental impact. For instance, a 2023 study published in the Journal of Organic Chemistry demonstrated a novel catalytic method for its synthesis, achieving high yields under mild conditions.

In terms of biological activity, 2-(4-Bromophenyl)-4-(chloromethyl)-1,3-oxazole has shown promise as a precursor for the development of antimicrobial and anticancer agents. A recent study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited potent inhibitory effects against a range of bacterial pathogens, including methicillin-resistant Staphylococcus aureus (MRSA). Additionally, preliminary in vitro studies have indicated that certain analogs of this compound may target key signaling pathways involved in cancer cell proliferation, suggesting potential applications in oncology.

Further research has explored the mechanistic underpinnings of its biological effects. For example, a 2024 study in ACS Chemical Biology utilized computational modeling and biochemical assays to elucidate the interaction between 2-(4-Bromophenyl)-4-(chloromethyl)-1,3-oxazole derivatives and specific protein targets. These findings provide a foundation for the rational design of more potent and selective therapeutic agents based on this scaffold.

Despite these advances, challenges remain in the development of 2-(4-Bromophenyl)-4-(chloromethyl)-1,3-oxazole-based drugs. Issues such as solubility, metabolic stability, and off-target effects need to be addressed through further structural optimization and preclinical testing. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to translate these findings into clinically viable therapies.

In conclusion, 2-(4-Bromophenyl)-4-(chloromethyl)-1,3-oxazole (CAS: 22091-38-9) represents a promising scaffold for drug discovery, with recent studies highlighting its synthetic versatility and biological potential. Ongoing research efforts are expected to yield new insights into its applications, paving the way for the development of innovative treatments for various diseases.